![molecular formula C11H6N2O2S B3840371 6-nitrobenzo[cd]indole-2(1H)-thione](/img/structure/B3840371.png)
6-nitrobenzo[cd]indole-2(1H)-thione
Overview
Description
6-nitrobenzo[cd]indole-2(1H)-thione is a chemical compound with the linear formula C11H6N2O3 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Synthesis Analysis
The synthesis of 6-nitrobenzo[cd]indole-2(1H)-thione involves several steps . The process starts with benzo[cd]indole-2(1H)-ketone, which is dissolved in glacial acetic acid. Nitric acid is then added slowly, and the solution is stirred at room temperature for 24 hours . After the reaction, the solution is poured into ice water, yielding a large amount of precipitation. This precipitation is filtered, washed, and dried by vacuum to obtain 6-nitrobenzo[cd]indole-2(1H)-thione .
Molecular Structure Analysis
The molecular structure of 6-nitrobenzo[cd]indole-2(1H)-thione is characterized by a linear formula of C11H6N2O3 . The compound’s 1H NMR (400 MHz, DMSO-d6) is δ 11.38 (s, 1H), 8.84 (d, J = 8.4 Hz, 1H), 8.60 (d, J = 8.0 Hz, 1H), 8.15 (d, J = 7.0 Hz, 1H), 8.03 (dd, J = 8.4, 7.1 Hz, 1H), 7.09 (d, J = 8.0 Hz, 1H) .
Chemical Reactions Analysis
6-nitrobenzo[cd]indole-2(1H)-thione has been found to exhibit an excellent germicidal effect against methicillin-resistant Staphylococcus aureus (MRSA) .
Physical And Chemical Properties Analysis
The physical and chemical properties of 6-nitrobenzo[cd]indole-2(1H)-thione are characterized by its linear formula C11H6N2O3 . Its 1H NMR (400 MHz, DMSO-d6) is δ 11.38 (s, 1H), 8.84 (d, J = 8.4 Hz, 1H), 8.60 (d, J = 8.0 Hz, 1H), 8.15 (d, J = 7.0 Hz, 1H), 8.03 (dd, J = 8.4, 7.1 Hz, 1H), 7.09 (d, J = 8.0 Hz, 1H) .
Mechanism of Action
properties
IUPAC Name |
6-nitro-1H-benzo[cd]indole-2-thione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6N2O2S/c14-13(15)9-5-4-8-10-6(9)2-1-3-7(10)11(16)12-8/h1-5H,(H,12,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ANHRBJYBYXZGQQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC3=C2C(=C1)C(=S)N3)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-nitro-1H-benzo[cd]indole-2-thione | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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